8H-acenaphthyleno[1,2-c]pyrazole

• IUPAC Name: 7H-acenaphthyleno[2,1-c]pyrazole
• InChI: InChI=1S/C13H8N2/c1-3-8-4-2-6-10-12(8)9(5-1)11-7-14-15-13(10)11/h1-7H,(H,14,15)
• InChI Key: XYNJFGUUIXBFPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C4=C(C3=CC=C2)NN=C4
• Molecular Formula: C13H8N2
• Molecular Weight: 192.22 g/mol

Description

“8H-acenaphthyleno[1,2-c]pyrazole” is a complex organic compound that is likely to contain a pyrazole ring fused with an acenaphthylene structure. Pyrazole is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. Acenaphthylene is a polycyclic aromatic hydrocarbon, which is an ortho- and peri-fused tricyclic hydrocarbon.

Synthesis Analysis

The synthesis of pyrazole derivatives has been a subject of considerable research efforts. Various methods and synthetic routes have been developed, focusing on achieving high yields and product diversity. These include the application of energy-efficient techniques such as microwave and ultrasound-assisted synthesis, benign catalysts and biodegradable composites, solvent selection with a focus on water as a renewable and non-toxic medium, and solvent-free conditions.

Molecular Structure Analysis

The molecular structure of “8H-acenaphthyleno[1,2-c]pyrazole” is likely to be complex due to the fusion of a pyrazole ring with an acenaphthylene structure. The pyrazole part of the molecule is a heteroaromatic five-membered ring with two adjacent nitrogen atoms. The acenaphthylene part resembles naphthalene with positions 1 and 8 connected by a -CH=CH- unit.

Chemical Reactions Analysis

Pyrazole derivatives, including “8H-acenaphthyleno[1,2-c]pyrazole”, can undergo a variety of chemical reactions. These reactions often involve the formation of new bonds, the breaking of existing bonds, or the rearrangement of atoms within the molecule. The specific reactions that “8H-acenaphthyleno[1,2-c]pyrazole” can undergo would depend on its exact molecular structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of “8H-acenaphthyleno[1,2-c]pyrazole” would depend on its exact molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

Target of Action

Pyrazole derivatives, a class of compounds to which 8h-acenaphthyleno[1,2-c]pyrazole belongs, have been found to interact with various targets including tubulin, egfr, cdk, btk, and dna .

Mode of Action

It’s worth noting that pyrazole derivatives have demonstrated multiple mechanisms of anticancer action by interacting with their targets . For instance, some pyrazole derivatives function by blocking glutamate-activated chloride channels in insects .

Biochemical Pathways

Pyrazole derivatives have been known to affect various biochemical pathways depending on their specific targets .

Result of Action

Pyrazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, antimalarial, anti-inflammatory, antiviral, antileishmanial, antiproliferative, and anticancer activities .

Safety and Hazards

The safety and hazards associated with “8H-acenaphthyleno[1,2-c]pyrazole” would depend on its exact molecular structure and how it is used. Like all chemicals, it should be handled with care to avoid exposure to the skin, eyes, and respiratory system.

Future Directions

The future directions for research on “8H-acenaphthyleno[1,2-c]pyrazole” could include developing new synthetic routes, exploring its potential applications, and studying its physical and chemical properties in more detail. There is also potential for investigating its biological activity and possible uses in medicine.